![molecular formula C7H15N B042365 (2R,4R)-2,4-dimethylpiperidine CAS No. 19683-91-1](/img/structure/B42365.png)
(2R,4R)-2,4-dimethylpiperidine
Overview
Description
(2R,4R)-2,4-dimethylpiperidine is a chiral compound that belongs to the class of piperidines. It is commonly used in organic synthesis and has several applications in scientific research. The compound is known for its unique properties, including its ability to act as a chiral auxiliary in asymmetric synthesis.
Scientific Research Applications
Medicinal Chemistry Applications :
- The (-)-2R,4S-isomer of (2R,4R)-2,4-dimethylpiperidine was identified as a potent and selective NMDA antagonist, offering potential applications in blocking NMDA-induced convulsions, lethality, and striatal neuronal degeneration in rats (Ornstein et al., 1992).
- Stereoselective synthesis techniques involving cis-3,4-disubstituted piperidines have been developed, providing easy access to valuable templates in medicinal chemistry. These methods include ring transformation of 2-(2-mesyloxyethyl)azetidines (Mollet et al., 2011).
Spectroscopy and Analytical Applications :
- The proton spectra of this compound have been explored in detail, focusing on the shielding effects of methyl groups on adjacent ring protons (Wendisch et al., 1970).
- Complexation studies involving 1-methylpiperidine, 1,2-dimethylpiperidine, and related compounds with rhodium(II) tetracarboxylates were conducted using nuclear magnetic resonance spectroscopy, chiral recognition, and density functional theory studies (Sadlej & Jaźwiński, 2021).
Organic Chemistry and Chemical Synthesis :
- Steric hindrance of alkyl groups in piperidine and related compounds, including this compound, can block undesirable mechanisms of formation of N-nitroso compounds (González-Mancebo et al., 1997).
- Asymmetric synthesis techniques have been developed for trans-2,6-dimethylpiperidines, leading to different isomers and providing insights into the synthesis of similar compounds (Fréville et al., 1997).
Mechanism of Action
Safety and Hazards
The safety information for “(2R,4R)-2,4-dimethylpiperidine” indicates that it has a GHS07 pictogram and a warning signal word . The hazard statements include H315, H319, and H335 . The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
Future Directions
The study and development of dimethylpiperidine compounds, including “(2R,4R)-2,4-dimethylpiperidine”, have been a subject of scientific interest due to their significance in various chemical and pharmaceutical applications . These compounds are explored for their unique chemical structures and properties that contribute to their utility in synthesis and as intermediates in the creation of complex molecules .
properties
IUPAC Name |
(2R,4R)-2,4-dimethylpiperidine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15N/c1-6-3-4-8-7(2)5-6/h6-8H,3-5H2,1-2H3/t6-,7-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOZOFODNIBQPGN-RNFRBKRXSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNC(C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCN[C@@H](C1)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
113.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
19683-91-1 | |
Record name | 2,4-Dimethylpiperidine, cis- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019683911 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2,4-DIMETHYLPIPERIDINE, CIS- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MHL96XW8SW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.